Cas no 89967-04-4 (Pyrimidine,2-phenyl-4-propyl-)

• Product name: Pyrimidine,2-phenyl-4-propyl-
• CAS No: 89967-04-4
• MF: C₁₃H₁₄N₂
• MW: 198.26366
• CID: 712580
• PubChem ID: 13153442

Pyrimidine,2-phenyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-phenyl-4-propyl-
• Pyrimidine, 2-phenyl-4-propyl- (6CI,9CI)
• 89967-04-4
• 2-Phenyl-4-propylpyrimidine
• SCHEMBL4101559

• Inchi： InChI=1S/C13H14N2/c1-2-6-12-9-10-14-13(15-12)11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3
• InChI Key： RBRQRYAUJLXFLD-UHFFFAOYSA-N
• SMILES： CCCC1=NC(=NC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 3.1